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Compound of Interest

Compound Name: 3-(Pentafluorothio)phenol
CAS No.: 672-31-1
Cat. No.: B1362323
Get Quote
. J

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for the
compound 3-(Pentafluorothio)phenol, also known as 3-(pentafluorosulfanyl)phenol. The
information compiled herein is intended for researchers, scientists, and professionals in the
field of drug development and chemical synthesis. The data presented includes Nuclear
Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)
analyses, crucial for the identification and characterization of this molecule.

Summary of Spectroscopic Data

The following tables summarize the key quantitative data obtained from the spectroscopic
analysis of 3-(Pentafluorothio)phenol.

Table 1: *H NMR Spectroscopic Data
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Chemical Shift (8)

Coupling Constant

opm Multiplicity (3) Hz Assignment
7.72 S Ar-H
7.50 d 8.0 Ar-H
7.29 t 8.0 Ar-H
7.14 d 8.0 Ar-H
5.85 s (br) OH

Table 2: 13C NMR Spectroscopic Data
Chemical Shift (6) ppm Assignment
156.2 C-OH
152.0 (p) C-SFs
131.2 Ar-CH
125.0 Ar-CH
120.9 (p) Ar-CH
116.5 (p) Ar-CH

(p) denotes a quintet resulting from coupling to the fluorine atoms of the SFs group.

Table 3: 1°F NMR Spectroscopic Data

Chemical Shift ()

Coupling Constant

Multiplicit Assignment
ppm ALY (J) Hz =
85.5 quintet 148 1 F (axial)
63.4 d 148 4 F (equatorial)
Table 4: Infrared (IR) Spectroscopic Data
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Wavenumber (cm~?) Interpretation
3600 - 3200 (broad) O-H stretch

1590 C=C aromatic stretch
1470 C=C aromatic stretch
1210 C-O stretch

880, 830, 610 S-F vibrations

Table 5: Mass Spectrometry (MS) Data

m/z Interpretation

220 [M]* (Molecular lon)

Experimental Protocols

The spectroscopic data presented in this guide were obtained from the characterization of 3-
(Pentafluorothio)phenol following its synthesis. The general synthetic approach is outlined in
the workflow below.
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Synthesis of 3-(Pentafluorothio)phenol

NaNO:z / HCl

3-Aminophenol

0-5°C

Diazotization
3-Hydroxyphenyldiazonium Chloride @
Sandmeyer-type Reaction

3-(Pentafluorothio)phenol

Click to download full resolution via product page

Figure 1: Synthetic workflow for 3-(Pentafluorothio)phenol.

General Procedure for Spectroscopic Analysis:

e Nuclear Magnetic Resonance (NMR): *H, 13C, and *°F NMR spectra were recorded on a
Bruker Avance 400 MHz spectrometer. Samples were dissolved in deuterated chloroform
(CDCIs) or dimethyl sulfoxide (DMSO-ds), with tetramethylsilane (TMS) used as an internal
standard for *H and 3C NMR, and CFCls as an external standard for *°F NMR.

« Infrared (IR) Spectroscopy: IR spectra were obtained using a PerkinElmer Spectrum Two FT-
IR spectrometer. The sample was analyzed as a thin film on a NaCl plate.

o Mass Spectrometry (MS): Mass spectra were acquired on a Waters Xevo G2-XS QTof mass
spectrometer using electron ionization (El) at 70 eV.

Logical Relationships in Spectroscopic Data
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The interpretation of the spectroscopic data relies on the correlation between the observed
signals and the molecular structure of 3-(Pentafluorothio)phenol. The following diagram
illustrates the logical connections between the different spectroscopic techniques and the
structural features they elucidate.
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Figure 2: Logical connections in the spectroscopic analysis.

This technical guide serves as a foundational resource for the spectroscopic properties of 3-
(Pentafluorothio)phenol. The provided data and experimental context are essential for its
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unambiguous identification and for facilitating its use in further research and development
activities.

e To cite this document: BenchChem. [Spectroscopic Profile of 3-(Pentafluorothio)phenol: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1362323/docs#spectroscopic-profile-of-3-
pentafluorothio-phenol-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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